3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde
Overview
Description
3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde is a chemical compound . It appears as a colorless to light yellow crystal or crystalline powder . It is soluble in some polar organic solvents such as chloroform, dichloromethane, and alcohol solvents, but insoluble in water . It is stable under normal temperature and pressure .
Synthesis Analysis
The synthesis of this compound can be achieved through a series of syntheses to produce new pyrazole derivatives . The title compound was prepared under Vilsmeier conditions in which chlorination of C1 occurs in addition to the expected formylation .Molecular Structure Analysis
The crystal structure of this compound was determined by X-ray diffraction method . The crystal belongs to monoclinic, space group P 2 1 / c with unit cell parameters a = 6.7637 (4) Å, b = 6.8712 (3) Å, c = 22.4188 (10) Å, β = 93.8458 (14)º, V = 1039.56 (9) Å 3 and Z = 4 . The aldehydic fragment is almost coplanar with the adjacent pyrazole ring, but the two ring planes are inclined at 72.8 (1)º .Physical And Chemical Properties Analysis
This compound is a colorless to light yellow crystal or crystalline powder . It is soluble in some polar organic solvents such as chloroform, dichloromethane, and alcohol solvents, but insoluble in water . It is stable under normal temperature and pressure .Scientific Research Applications
Synthesis of Pyrazole Derivatives
One of the primary applications of 3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde is in the synthesis of novel pyrazole derivatives. For instance, the synthesis and crystal structure determination of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a closely related compound, have been reported, showcasing its use as a highly versatile intermediate for generating new pyrazole derivatives (Cunjin Xu & Yan-Qin Shi, 2011). These derivatives can be further modified to create compounds with potential applications in materials science, pharmaceuticals, and organic electronics.
Structural Studies and Supramolecular Assembly
The structural characteristics and supramolecular assembly of compounds derived from this compound have been extensively studied. For example, the reaction of this compound with phenylhydrazine to form (E)-1-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylhydrazine demonstrates its role in building hydrogen-bonded sheets through π-stacked interactions (Jorge Trilleras et al., 2014). These findings are crucial for the design of molecular crystals with desired properties.
Development of Antimicrobial Agents
Compounds synthesized from this compound have shown promising antimicrobial properties. For instance, efficient ultrasound-assisted synthesis of pyrazole-appended quinolinyl chalcones has been reported, with some compounds displaying significant antimicrobial activity, highlighting the potential of these molecules in developing new antibacterial and antifungal agents (R. Prasath et al., 2015).
Corrosion Inhibition
An interesting application of derivatives of this compound is in the field of corrosion inhibition. A study on the corrosion protection properties of CMPPC, a derivative synthesized from this compound, for mild steel in an acidic environment shows that it acts as an effective corrosion inhibitor. This suggests potential applications in industrial settings where corrosion resistance is crucial (Asha B. Thomas et al., 2020).
Future Directions
The future directions for 3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde could involve further exploration of its synthesis methods and potential applications. For instance, Knoevenagel condensation of 5-chloro-3-methyl-1-phenyl-1 H -pyrazole-4-carboxaldehyde with ethylcyanoacetate at 0°C has been reported to afford ethyl-2-cyano-3- (5-chloro-3-methyl-1-phenyl-1 H -pyrazole-4-yl)propionate .
Mechanism of Action
Target of Action
It’s worth noting that pyrazole derivatives have been studied for their inhibitory properties on various enzymes .
Mode of Action
It’s known that the inhibitive action of organic molecules is mainly due to its adsorption on the interfaces either through electrostatic force or by coordination mode or pi interaction with the vacant d orbital of the metal or by combinations .
Biochemical Pathways
It’s known that pyrazole derivatives can act as inhibitors for various enzymes, affecting their associated biochemical pathways .
Result of Action
It’s known that pyrazole derivatives can inhibit the activity of various enzymes, which can lead to changes at the molecular and cellular levels .
Action Environment
The action, efficacy, and stability of 3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde can be influenced by various environmental factors. For instance, its corrosion protection properties for mild steel in hydrochloric acid were found to decrease with an increase in temperature and acid concentration but increase with an increase in the concentration of the inhibitor .
Biochemical Analysis
Biochemical Properties
3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde plays a significant role in biochemical reactions due to its reactive aldehyde group. This compound interacts with various enzymes and proteins, facilitating the formation of Schiff bases and other derivatives. For instance, it can react with amines to form imines, which are crucial intermediates in many biochemical pathways . Additionally, this compound has been shown to inhibit certain enzymes, thereby modulating biochemical reactions and pathways .
Cellular Effects
The effects of this compound on cellular processes are profound. This compound influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can induce apoptosis in certain cancer cell lines, making it a potential candidate for anticancer therapies . Furthermore, this compound affects cellular metabolism by inhibiting key metabolic enzymes, leading to altered metabolic flux and energy production .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, forming stable complexes that can inhibit or activate enzymatic activity. For example, this compound can inhibit the activity of certain oxidoreductases by binding to their active sites, preventing substrate binding and subsequent catalysis . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are critical for its application in biochemical research. Over time, this compound can undergo hydrolysis and oxidation, leading to the formation of various degradation products . These degradation products can have different biochemical activities, which may influence the long-term effects of this compound on cellular function. In vitro and in vivo studies have shown that prolonged exposure to this compound can lead to changes in cellular metabolism and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can modulate enzyme activity and cellular metabolism without causing significant toxicity . At higher doses, this compound can induce toxic effects, including oxidative stress, apoptosis, and tissue damage . These adverse effects highlight the importance of determining the optimal dosage for therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It can be metabolized by various enzymes, including aldehyde dehydrogenases and cytochrome P450 oxidases . These enzymes convert this compound into different metabolites, which can further participate in biochemical reactions. The compound’s interaction with these enzymes can also affect metabolic flux and the levels of various metabolites .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes by solute carrier transporters, facilitating its accumulation in specific cellular compartments . Additionally, binding proteins can sequester this compound, affecting its bioavailability and activity .
Subcellular Localization
The subcellular localization of this compound is crucial for its biochemical activity. This compound can be targeted to specific organelles, such as the mitochondria and endoplasmic reticulum, where it can exert its effects on cellular metabolism and signaling pathways . Post-translational modifications and targeting signals play a role in directing this compound to these compartments, influencing its activity and function .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-1-methyl-1H-pyrazole-5-carbaldehyde involves the reaction of 3-chloro-1-methylpyrazole with chloroacetaldehyde in the presence of a base to form the desired aldehyde product.", "Starting Materials": [ "3-chloro-1-methylpyrazole", "chloroacetaldehyde", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-chloro-1-methylpyrazole to a reaction flask", "Add chloroacetaldehyde to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
221276-16-0 |
Molecular Formula |
C5H5ClN2O |
Molecular Weight |
144.6 |
Purity |
95 |
Origin of Product |
United States |
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